2-(4-(2-Amino-3-cyano-5-oxo-5,6,7,8-tetrahydro-4H-chromen-4-yl)-2-methoxyphenoxy)-N-(3-nitrophenyl)acetamide

• Molecular Formula: C25H22N4O7
• Molecular Weight: 490.5 g/mol
• IUPAC Name: 2-[4-(2-amino-3-cyano-5-oxo-4,6,7,8-tetrahydrochromen-4-yl)-2-methoxyphenoxy]-N-(3-nitrophenyl)acetamide
• InChI: InChI=1S/C25H22N4O7/c1-34-21-10-14(23-17(12-26)25(27)36-20-7-3-6-18(30)24(20)23)8-9-19(21)35-13-22(31)28-15-4-2-5-16(11-15)29(32)33/h2,4-5,8-11,23H,3,6-7,13,27H2,1H3,(H,28,31)
• InChI Key: PLGDQPZCMXQJAV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2C(=C(OC3=C2C(=O)CCC3)N)C#N)OCC(=O)NC4=CC(=CC=C4)[N+](=O)[O-]

Description

The compound 2-(4-(2-amino-3-cyano-5-oxo-5,6,7,8-tetrahydro-4H-chromen-4-yl)-2-methoxyphenoxy)-N-(3-nitrophenyl)acetamide is a chromene-derived acetamide featuring a complex polycyclic framework. Its structure includes:

• A tetrahydrochromenone core (5,6,7,8-tetrahydro-4H-chromen-4-one) with amino (-NH₂), cyano (-CN), and ketone (-C=O) functional groups at positions 2, 3, and 5, respectively .
• A 2-methoxyphenoxy linker bridging the chromene moiety to an acetamide group.
• An N-(3-nitrophenyl) substituent on the acetamide nitrogen, introducing a nitro (-NO₂) group at the meta position of the phenyl ring.

The nitro group in the target compound likely alters its electronic properties and solubility compared to methoxy-substituted analogs.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The following compounds share structural similarities with the target molecule, differing primarily in substituents on the phenyl ring or core framework:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Features
Target Compound	N-(3-nitrophenyl)	Not explicitly stated	—	Nitro group introduces electron-withdrawing effects; potential bioactivity.
2-(4-(2-Amino-3-cyano-5-oxo-5,6,7,8-tetrahydro-4H-chromen-4-yl)-2-methoxyphenoxy)-N-(2-methoxyphenyl)acetamide	N-(2-methoxyphenyl)	C₂₆H₂₅N₃O₆	475.4932	Methoxy group is electron-donating; may enhance solubility.
2-(4-{(E)-[(3-Cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)imino]methyl}-2-methoxyphenoxy)-N-(2-methyl-5-nitrophenyl)acetamide	Benzothienyl core; 2-methyl-5-nitrophenyl	C₂₈H₂₅N₅O₅S	567.6 (calculated)	Sulfur-containing core; methyl and nitro groups influence steric/electronic properties.
N-(4-acetamido-3-nitrophenyl)acetamide	3-nitrophenyl with acetamide	C₁₀H₁₁N₃O₄	237.21	Simplifies the framework; highlights nitro-acetamide interactions.
Alachlor (pesticide)	2,6-diethylphenyl; methoxymethyl	C₁₄H₂₀ClNO₂	269.77	Chloroacetamide herbicide; demonstrates agrochemical relevance of acetamides.

Key Observations:

• Nitro vs. Methoxy Substituents: The nitro group in the target compound (vs.
• Core Modifications: Replacement of the chromenone core with a benzothienyl group (as in ) introduces sulfur, which may enhance lipophilicity and alter binding interactions in biological systems.
• Agrochemical Relevance : Chloroacetamides like alachlor highlight the role of halogen and alkoxy groups in herbicidal activity, suggesting the target compound’s nitro group could confer distinct bioactivity.